
Alstolenine: A Comprehensive Technical Dossier

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Alstolenine
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For Researchers, Scientists, and Drug Development Professionals

Abstract
Alstolenine is a complex indole alkaloid isolated from the plant Alstonia venenata. This

document provides a detailed overview of its chemical structure, properties, and the current

state of knowledge regarding its synthesis and biological activities. While specific

pharmacological data and detailed synthetic protocols for Alstolenine are not extensively

available in the public domain, this guide consolidates the existing information and provides

context based on related alkaloids from the Alstonia genus.

Chemical Structure and Properties
Alstolenine, identified by the CAS number 85769-33-1, possesses a complex pentacyclic core

structure characteristic of akuammiline alkaloids. Its systematic IUPAC name is methyl 13-

ethylidene-18-[(3,4,5-trimethoxybenzoyl)oxymethyl]-8,15-

diazapentacyclo[10.5.1.01,9.02,7.010,15]octadeca-2,4,6,8-tetraene-18-carboxylate. The key

chemical identifiers and properties of Alstolenine are summarized in the table below for easy

reference.
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Property Value

Molecular Formula C₃₁H₃₄N₂O₇

Molecular Weight 546.6 g/mol

IUPAC Name

methyl 13-ethylidene-18-[(3,4,5-

trimethoxybenzoyl)oxymethyl]-8,15-

diazapentacyclo[10.5.1.0¹,⁹.0²,⁷.0¹⁰,¹⁵]octadeca-

2,4,6,8-tetraene-18-carboxylate

CAS Number 85769-33-1

Canonical SMILES

CC=C1CN2CCC34C5=CC=CC=C5N=C3C2CC

1C4(COC(=O)C6=CC(=C(C(=C6)OC)OC)OC)C

(=O)OC

Synonyms Deacetylakuammiline trimethylgallate

Synthesis and Isolation
Chemical Synthesis
Currently, a detailed, step-by-step experimental protocol for the total chemical synthesis of

Alstolenine is not readily available in published literature. The synthesis of related complex

alkaloids, such as alstonerine and alstonlarsine A, has been achieved and involves intricate

multi-step sequences. These syntheses often employ strategies like Mannich-type cyclizations,

Pauson-Khand reactions, and various stereoselective olefinations to construct the complex

polycyclic framework. It is plausible that a synthetic route to Alstolenine would involve similar

advanced organic chemistry techniques.

Isolation from Natural Sources
Alstolenine is a naturally occurring alkaloid found in the plant Alstonia venenata, a member of

the Apocynaceae family. The general procedure for isolating alkaloids from plant material

typically involves the following steps.

General Experimental Protocol for Alkaloid Isolation:
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Collection and Preparation of Plant Material: The relevant plant parts (e.g., bark, leaves,

roots) of Alstonia venenata are collected, dried, and pulverized to a fine powder.

Extraction: The powdered plant material is subjected to extraction with a suitable organic

solvent, often methanol or ethanol, using methods such as maceration or Soxhlet extraction

to obtain a crude extract.

Acid-Base Partitioning: The crude extract is dissolved in an acidic aqueous solution (e.g., 5%

HCl) to protonate the basic alkaloids, rendering them water-soluble. The solution is then

washed with a non-polar organic solvent (e.g., hexane, dichloromethane) to remove neutral

and acidic impurities.

Basification and Re-extraction: The acidic aqueous layer containing the protonated alkaloids

is then basified (e.g., with NH₄OH to pH 9-10). This deprotonates the alkaloids, making them

soluble in organic solvents. The alkaloids are then extracted from the aqueous layer using a

polar organic solvent like dichloromethane or chloroform.

Purification: The resulting crude alkaloid mixture is subjected to various chromatographic

techniques for separation and purification. These methods may include column

chromatography over silica gel or alumina, preparative thin-layer chromatography (TLC), and

high-performance liquid chromatography (HPLC).

Characterization: The purified Alstolenine is then characterized using spectroscopic

methods such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and

Infrared (IR) spectroscopy to confirm its structure.
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Figure 1. A generalized workflow for the isolation of Alstolenine from its natural source.
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Pharmacological Activity and Signaling Pathways
Specific pharmacological studies, including quantitative data on bioactivity (e.g., IC₅₀, Kᵢ

values) and detailed investigations into the signaling pathways modulated by Alstolenine, are

currently limited in the scientific literature. However, the broader class of alkaloids isolated from

the Alstonia genus is known to exhibit a wide range of biological activities.

The alkaloids from various Alstonia species have been reported to possess:

Antimicrobial and Antifungal Properties: Many alkaloids from this genus have shown

inhibitory activity against various bacteria and fungi.

Anticancer Activity: Some Alstonia alkaloids have demonstrated cytotoxic effects against

different cancer cell lines.

Antimalarial Activity: Certain compounds have shown promise as antimalarial agents.

Anti-inflammatory and Analgesic Effects: Traditional uses of Alstonia extracts for treating pain

and inflammation are supported by some pharmacological studies on their constituent

alkaloids.

Central Nervous System Effects: Some alkaloids from this genus have been investigated for

their potential antipsychotic and anxiolytic properties.

Given that Alstolenine belongs to this class of compounds, it is plausible that it may exhibit

similar biological activities. However, without specific experimental data, this remains

speculative. Further research is required to elucidate the specific pharmacological profile of

Alstolenine and to identify the molecular targets and signaling pathways through which it

exerts its effects.

Conclusion
Alstolenine is a structurally complex indole alkaloid with potential for interesting biological

activities, characteristic of the Alstonia genus. While its chemical identity is well-defined, there

is a notable gap in the literature regarding its specific synthesis and pharmacology. This

technical guide provides a consolidated source of the currently available information and

highlights the need for further research to unlock the full therapeutic potential of this natural
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product. The general protocols and contextual information provided herein are intended to

serve as a foundation for researchers and drug development professionals interested in

pursuing further investigation of Alstolenine.

To cite this document: BenchChem. [Alstolenine: A Comprehensive Technical Dossier].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14866427#what-is-the-chemical-structure-of-
alstolenine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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